Cas no 152976-07-3 (7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)-)

7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)- structure
152976-07-3 structure
Product Name:7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)-
CAS No:152976-07-3
MF:C7H10O2
MW:126.153102397919
CID:99062
PubChem ID:12215835
Update Time:2025-04-18

7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)- Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)-
    • 7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-,(1S,6S)-(9CI)
    • SCHEMBL12916467
    • (1S,6S)-6-METHYL-7-OXABICYCLO[4.1.0]HEPTAN-2-ONE
    • 152976-07-3
    • Inchi: 1S/C7H10O2/c1-7-4-2-3-5(8)6(7)9-7/h6H,2-4H2,1H3/t6-,7+/m1/s1
    • InChI Key: QDIYYQQYVPMKJZ-RQJHMYQMSA-N
    • SMILES: O1[C@@H]2C(CCC[C@]12C)=O

Computed Properties

  • Exact Mass: 126.068079557g/mol
  • Monoisotopic Mass: 126.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 29.6Ų

7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)- Related Literature

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